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Compound of Interest

Compound Name: 4-Bromobenzyl alcohol

Cat. No.: B151685

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Bromobenzyl alcohol, including detailed experimental protocols for their determination. This
document is intended to serve as a valuable resource for professionals in research and
development who require accurate physical property data for this compound.

Quantitative Data Summary

The melting and boiling points of 4-Bromobenzyl alcohol are crucial physical constants for its
identification, purity assessment, and handling in various experimental and manufacturing
processes. The data, collated from multiple sources, are presented below.
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Physical Property Value Conditions
Melting Point 75-77 °C (lit.)[11[2]13]

77 °C

75-78 °C

76.5-77.0 °C

Boiling Point 267.8 °C at 760 mmHg[2][4]
125-140 °C at 11 Torr[5]

220.79 °C (rough estimate)[1]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental to chemical analysis. The
following sections detail the standard methodologies for these measurements.

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid state. For a pure substance, this transition occurs over a narrow temperature range. The
capillary method is a widely used technique for this determination.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
Procedure:

o Sample Preparation: Ensure the 4-Bromobenzyl alcohol sample is completely dry, as
moisture can depress the melting point.[7] The crystalline sample should be finely powdered
using a mortar and pestle to ensure uniform packing.[8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2234180.htm
https://www.guidechem.com/dictionary/en/873-75-6.html
https://www.tradeindia.com/products/4-bromobenzyl-alcohol-706574.html
https://www.guidechem.com/dictionary/en/873-75-6.html
https://www.nanfangchem.com/product_detail_en/id/16.html
https://www.echemi.com/products/pid_Rock25533-4-bromobenzylalcohol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2234180.htm
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/product/b151685?utm_src=pdf-body
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Loading the Capillary Tube: A small amount of the powdered sample is introduced into the
open end of a capillary tube. The tube is then tapped gently to cause the solid to fall to the
closed end, packing it to a height of 2-3 mm.[7][9]

e Measurement:
o The capillary tube is placed in the heating block of the melting point apparatus.[9]

o The sample is heated rapidly to a temperature approximately 15°C below the expected
melting point.[7]

o The heating rate is then reduced to about 1-2°C per minute to allow for thermal equilibrium
between the sample, heating block, and thermometer.

e Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range. For pure 4-Bromobenzyl
alcohol, this range is typically narrow.

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[10] The Thiele tube method is a convenient technique for
determining the boiling point of small quantities of liquid.[11]

Apparatus:

Thiele tube

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)

Mineral oil

Procedure:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/product/b151685?utm_src=pdf-body
https://www.benchchem.com/product/b151685?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: A few milliliters of the liquid (in this case, molten 4-Bromobenzyl
alcohol) are placed in a small test tube.[12]

e Assembly: A capillary tube, with its open end downwards, is placed inside the test tube
containing the sample.[11] The test tube is then attached to a thermometer using a rubber
band.

e Heating: The entire assembly is placed in a Thiele tube containing mineral oil, ensuring the
sample is immersed in the oil.[11] The side arm of the Thiele tube is gently heated, allowing
convection currents to maintain a uniform temperature.[13]

o Observation and Recording: As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube. Heating is continued until a continuous and vigorous
stream of bubbles is observed.[11] The heat source is then removed.

e Boiling Point Determination: The liquid is allowed to cool. The temperature at which the
bubbling stops and the liquid just begins to enter the capillary tube is the boiling point of the
sample at the current atmospheric pressure.[11][13] It is crucial to also record the barometric
pressure.[10]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination and verification of
the physical properties of a chemical compound like 4-Bromobenzyl alcohol.

Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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